Cas no 255841-48-6 (3,3-dimethyl-1-oxo-3,4-dihydro-1H-2-benzopyran-4-carboxylic acid)

• Product Name: 3,3-dimethyl-1-oxo-3,4-dihydro-1H-2-benzopyran-4-carboxylic acid
• CAS No: 255841-48-6
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• MDL: MFCD31380793
• CID: 2931740
• PubChem ID: 11042242
• Update Time: 2025-05-25

3,3-dimethyl-1-oxo-3,4-dihydro-1H-2-benzopyran-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-1-oxo-3,4-dihydro-1H-2-benzopyran-4-carboxylic acid
• 3,3-dimethyl-3,4-dihydroisocoumarin-4-carboxylic acid
• 3,3-dimethyl-1-oxo-4H-isochromene-4-carboxylic acid
• Z2719291584

• MDL： MFCD31380793
• Inchi： 1S/C12H12O4/c1-12(2)9(10(13)14)7-5-3-4-6-8(7)11(15)16-12/h3-6,9H,1-2H3,(H,13,14)
• InChI Key： XVVUENMKBOOKHM-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C(C(=O)O)C1(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 321
• XLogP3: 1.7
• Topological Polar Surface Area: 63.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on 3,3-dimethyl-1-oxo-3,4-dihydro-1H-2-benzopyran-4-carboxylic acid

Introduction to 3,3-dimethyl-1-oxo-3,4-dihydro-1H-2-benzopyran-4-carboxylic acid (CAS No. 255841-48-6)

3,3-dimethyl-1-oxo-3,4-dihydro-1H-2-benzopyran-4-carboxylic acid, identified by its CAS number 255841-48-6, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic compound belongs to the benzopyran class, which has garnered considerable attention due to its versatile biological activities and structural properties. The presence of a carboxylic acid group at the 4-position and a ketone group at the 1-position contributes to its unique reactivity and potential applications in drug development.

The molecular structure of 3,3-dimethyl-1-oxo-3,4-dihydro-1H-2-benzopyran-4-carboxylic acid is characterized by a fused ring system consisting of a benzene ring and a pyran ring. This arrangement imparts stability and functionality, making it a valuable scaffold for synthesizing bioactive molecules. The dimethyl substitution at the 3-position further enhances its chemical diversity, allowing for modifications that can fine-tune its pharmacological properties.

In recent years, there has been growing interest in benzopyran derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have highlighted the potential of these compounds as intermediates in the synthesis of drugs targeting neurological disorders, cardiovascular diseases, and inflammation. The carboxylic acid functionality in 3,3-dimethyl-1-oxo-3,4-dihydro-1H-2-benzopyran-4-carboxylic acid provides a reactive site for further derivatization, enabling the creation of esters, amides, and other pharmacophores that can enhance drug solubility and bioavailability.

One of the most compelling aspects of 3,3-dimethyl-1-oxo-3,4-dihydro-1H-2-benzopyran-4-carboxylic acid is its role as a precursor in the synthesis of more complex molecules. Researchers have utilized this compound to develop novel inhibitors of enzymes involved in metabolic pathways. For instance, derivatives of benzopyrans have shown promise in inhibiting cyclooxygenase (COX) enzymes, which are key targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). The structural motif of 3,3-dimethyl-1-oxo-3,4-dihydro-1H-2-benzopyran-4-carboxylic acid allows for selective interactions with biological targets, making it an attractive candidate for medicinal chemistry applications.

The synthesis of 3,3-dimethyl-1-oxyo - 3 , 4 - dihydro - 1 H - 2 - benzopyran - 4 - carboxylic acid (CAS No. 255841 -48 -6) involves multi-step organic reactions that highlight the compound's synthetic utility. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the necessary substituents. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the benzopyran core structure efficiently. These methods not only showcase the versatility of 255841 -48 -6 but also demonstrate its importance as a building block in organic synthesis.

Recent advancements in computational chemistry have further enhanced the understanding of 3 , 3 - dimethyl - 1 - oxo - 3 , 4 - dihydro - 1 H -2-benzopyran -4-carboxylic acid's reactivity and potential applications. Molecular modeling studies have identified key interactions between this compound and biological targets, providing insights into its mechanism of action. These studies have been instrumental in guiding the design of next-generation drugs with improved efficacy and reduced side effects.

The pharmaceutical industry has taken note of the potential of 255841 -48 -6 as a lead compound for drug discovery. Several companies are currently exploring its use in developing treatments for chronic diseases such as cancer and neurodegenerative disorders. The ability to modify its structure while retaining its core pharmacological properties makes it an invaluable asset in drug development pipelines.

Moreover, the environmental impact of synthesizing CAS No .255841 .48 .6 has been a focus area for green chemistry initiatives . Researchers are working on optimizing synthetic routes to minimize waste and reduce energy consumption . These efforts align with global trends toward sustainable pharmaceutical production , ensuring that future generations will have access to essential medicines without compromising environmental integrity.

In conclusion,CAS No .255841 .48 .6 represents more than just a chemical compound ; it embodies innovation , research ,and hope . Its unique structural features , coupled with its synthetic versatility , make it an indispensable tool for chemists and pharmacologists alike . As scientific understanding progresses ,the applications for this remarkable molecule are bound to expand , offering new solutions to some of humanity's most pressing health challenges .